Cas no 953751-24-1 (2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-amine)

• Product Name: 2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-amine
• CAS No: 953751-24-1
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• MDL: MFCD09733808
• CID: 5045425
• PubChem ID: 16787050
• Update Time: 2026-02-28

2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• [2-pyrrolidin-1-yl-2-(3-thienyl)ethyl]amine
• 2-pyrrolidin-1-yl-2-thiophen-3-ylethanamine
• 2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-amine

• MDL： MFCD09733808
• Inchi： 1S/C10H16N2S/c11-7-10(9-3-6-13-8-9)12-4-1-2-5-12/h3,6,8,10H,1-2,4-5,7,11H2
• InChI Key： ARMCXCSVTGOSHX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CN)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 1
• Topological Polar Surface Area: 57.5

Additional information on 2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-amine

2-(Pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-amine

The compound 2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-amine (CAS No. 953751-24-1) is a structurally unique organic molecule with significant potential in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its pyrrolidine ring, thiophene moiety, and amine functional group, which collectively contribute to its versatile chemical properties.

Recent studies have highlighted the importance of pyrrolidine-containing compounds in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The thiophene group, a heterocyclic aromatic structure, is known for its stability and ability to participate in various chemical reactions, making it a valuable component in the design of advanced materials. The combination of these structural elements in 2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-amine creates a molecule with unique electronic properties and reactivity.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have demonstrated that the amine functional group can undergo various transformations, such as alkylation, acylation, and coupling reactions, to yield derivatives with enhanced biological activity. For instance, recent work has shown that derivatives of this compound exhibit significant activity against certain enzymes associated with neurodegenerative diseases.

The synthesis of 2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-amine involves a multi-step process that combines principles from organic chemistry and catalysis. The key steps include the formation of the pyrrolidine ring through cyclization reactions and the introduction of the thiophene moiety via coupling reactions. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions and improve yields.

In terms of pharmacological applications, this compound has shown promise as a lead molecule for drug development. Its ability to interact with biological systems through multiple mechanisms makes it a valuable tool for studying cellular pathways and disease states. For example, recent studies have explored its role in modulating ion channels and receptor activity, which are critical targets for treating conditions such as epilepsy and chronic pain.

The structural versatility of 2-(pyrrolidin-1-yl)-2-(thiophen-3-yethyl)ethan-amine also extends to its use in materials science. Its ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry. This property opens up new possibilities for its application in catalysis, sensing technologies, and the development of novel materials with tailored properties.

In conclusion, 2-(pyrrolidin-YL)-2-(thiophen-YL)ethan-amine (CAS No. 953751-YL-YL-YL) is a compound with remarkable chemical diversity and functional versatility. Its unique structure positions it as a valuable building block for advancing research across multiple disciplines. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.